Cas no 2229478-88-8 (tert-butyl N-1-(1-hydroxycyclopropyl)cyclopentylcarbamate)

• Product Name: tert-butyl N-1-(1-hydroxycyclopropyl)cyclopentylcarbamate
• CAS No: 2229478-88-8
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6083013
• PubChem ID: 165620042
• Update Time: 2025-07-02

tert-butyl N-1-(1-hydroxycyclopropyl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-hydroxycyclopropyl)cyclopentylcarbamate
• 2229478-88-8
• tert-butyl N-[1-(1-hydroxycyclopropyl)cyclopentyl]carbamate
• EN300-1871921

• Inchi： 1S/C13H23NO3/c1-11(2,3)17-10(15)14-12(6-4-5-7-12)13(16)8-9-13/h16H,4-9H2,1-3H3,(H,14,15)
• InChI Key： XBMWCPSBBATBDY-UHFFFAOYSA-N
• SMILES： OC1(CC1)C1(CCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-1-(1-hydroxycyclopropyl)cyclopentylcarbamate

Introduction to Tert-butyl N-1-(1-hydroxycyclopropyl)cyclopentylcarbamate (CAS No. 2229478-88-8)

Tert-butyl N-1-(1-hydroxycyclopropyl)cyclopentylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229478-88-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their ability to act as intermediates or active pharmaceutical ingredients (APIs). The unique structural features of this molecule, particularly the presence of a tert-butyl group, a cyclopropyl moiety, and a cyclopentyl ring, contribute to its distinctive chemical properties and potential biological activities.

The tert-butyl group attached to the carbamate moiety enhances the lipophilicity of the compound, making it more soluble in organic solvents and potentially improving its bioavailability when administered orally or topically. This characteristic is particularly important in pharmaceutical formulations, where solubility and permeability are critical factors determining the efficacy of a drug. Additionally, the cyclopropyl ring introduces a rigid three-membered carbon structure, which can influence the compound's interactions with biological targets such as enzymes or receptors. Such structural motifs are often exploited in drug design to achieve high specificity and affinity.

The N-1-(1-hydroxycyclopropyl)cyclopentylcarbamate moiety represents a sophisticated combination of cycloalkane rings, which are frequently encountered in natural products and bioactive molecules. The presence of a hydroxyl group on the cyclopropyl ring further diversifies the compound's chemical landscape, enabling potential hydrogen bonding interactions with biological partners. These interactions can be crucial for modulating enzyme activity or receptor binding, making this compound a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of complex molecules like tert-butyl N-1-(1-hydroxycyclopropyl)cyclopentylcarbamate with greater accuracy. These computational tools have been instrumental in identifying novel lead compounds and optimizing their structures for improved efficacy and reduced toxicity. For instance, virtual screening techniques have been used to screen large libraries of compounds for their potential binding affinity to specific biological targets, such as kinases or proteases implicated in various diseases.

In addition to computational approaches, experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into the three-dimensional structure of this compound and its interactions with biological targets. These structural details are essential for understanding how the molecule functions at the molecular level and for guiding further modifications to enhance its therapeutic potential. High-resolution structural data can reveal key binding residues or pockets on the target protein, allowing medicinal chemists to design analogs with improved potency and selectivity.

The synthesis of tert-butyl N-1-(1-hydroxycyclopropyl)cyclopentylcarbamate presents unique challenges due to its complex architecture. Multi-step synthetic routes involving functional group transformations such as hydroxylation, carbamoylation, and tert-butylation are typically required to construct the desired molecule. Advances in synthetic methodologies, including transition metal-catalyzed reactions and enzymatic catalysis, have made it possible to synthesize such complex molecules more efficiently and with higher yields. These innovations not only reduce production costs but also minimize waste generation, aligning with green chemistry principles.

From a biological perspective, tert-butyl N-1-(1-hydroxycyclopropyl)cyclopentylcarbamate has shown promise in preclinical studies as a potential therapeutic agent. Initial pharmacological evaluations have indicated that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to diseases such as cancer or inflammation. While these findings are encouraging, further research is needed to fully elucidate its mechanism of action and therapeutic potential. Preclinical studies involving cell-based assays and animal models will provide critical data on its safety profile and efficacy before it can be considered for clinical trials.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates like tert-butyl N-1-(1-hydroxycyclopropyl)cyclopentylcarbamate. By analyzing vast datasets containing chemical structures, biological activity data, and physicochemical properties, these algorithms can predict which compounds are most likely to succeed in later stages of development. This approach has already led to several successful drug candidates entering clinical trials, demonstrating the power of artificial intelligence in revolutionizing pharmaceutical research.

Future directions in the study of tert-butyl N-1-(1-hydroxycyclopropyl)cyclopentylcarbamate may include exploring its potential as a prodrug or a scaffold for structure-based drug design. Prodrug strategies involve converting an inactive precursor into an active drug within the body, often improving solubility or stability during storage. Structure-based drug design leverages detailed knowledge of target structures to design molecules that fit precisely into binding pockets, maximizing interaction affinity. Both approaches hold significant promise for developing next-generation therapeutics based on this unique compound.

In conclusion,Tert-butyl N-1-(1-hydroxycyclopropyl)cyclopentylcarbamate (CAS No. 2229478-88-8) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique combination of cycloalkane rings, functional groups, and stereochemistry makes it an attractive candidate for further exploration in medicinal chemistry. With ongoing advancements in synthetic methodologies, computational biology, and drug discovery technologies,tert-butyl N-1-(1-hydroxycyclopropyl)cyclopentyle carbamate has the potential to contribute significantly to future therapeutic developments across multiple disease areas.